1-(3-Nitrobenzyl)azetidin-3-ol

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 1-[(3-nitrophenyl)methyl]azetidin-3-ol
• InChI: InChI=1S/C10H12N2O3/c13-10-6-11(7-10)5-8-2-1-3-9(4-8)12(14)15/h1-4,10,13H,5-7H2
• InChI Key: LYAMVUGUXQTGAH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC2=CC(=CC=C2)[N+](=O)[O-])O

Description

1-(3-Nitrobenzyl)azetidin-3-ol is a useful research compound. Its molecular formula is C10H12N2O3 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-hydroxyazetidinium chloride (0.68 g, 6.2 mmol) and Hunig's base (2.5 mL, 14.1 mmol) in acetonitrile (10 ml) was added 1-(bromomethyl)-3-nitrobenzene. After the reaction mixture was stirred at room temperature for 18 hours, it was partitioned between ethyl acetate and NaHCO3. The organic layer was washed with brine, dried and concentrated. The crude material was purified by silica gel column chromatography, eluting with 20% ethyl acetate/hexanes to give 0.54 g 1-(3-nitrobenzyl)azetidin-3-ol. MS (DCI(+)) m/e 209 (M+H)+.